![molecular formula C22H14Cl2F6N2O2 B6161667 N-[2-(2-chloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)ethyl]-2-(trifluoromethyl)benzamide CAS No. 951018-00-1](/img/no-structure.png)
N-[2-(2-chloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)ethyl]-2-(trifluoromethyl)benzamide
Description
Trifluoromethylpyridine (TFMP) and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds . The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .
Synthesis Analysis
The demand for TFMP derivatives has been increasing steadily in the last 30 years . In their 2021 review, Tsukamoto and Nakamura guide the readers through the different synthetic methods for introducing TFMP groups within the structures of other molecules . The researchers explain that this is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Safety and Hazards
Future Directions
With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production . In addition, the agricultural research community faces the challenge of producing pesticides that not only prevent crop losses caused by parasites, but also protect human populations from the spread of diseases such as malaria, dengue fever, or the Zika virus, all of which are carried by mosquitoes . Trifluoromethylpyridine (TFMP) and its intermediates have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound N-[2-(2-chloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)ethyl]-2-(trifluoromethyl)benzamide involves the reaction of 2-chloro-4-nitrophenol with 3-chloro-5-(trifluoromethyl)pyridine-2-amine to form 2-chloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}aniline. This intermediate is then reacted with 2-(trifluoromethyl)benzoyl chloride to form N-[2-(2-chloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)ethyl]-2-(trifluoromethyl)benzamide.", "Starting Materials": [ "2-chloro-4-nitrophenol", "3-chloro-5-(trifluoromethyl)pyridine-2-amine", "2-(trifluoromethyl)benzoyl chloride" ], "Reaction": [ "Step 1: 2-chloro-4-nitrophenol is reacted with 3-chloro-5-(trifluoromethyl)pyridine-2-amine in the presence of a reducing agent such as tin(II) chloride to form 2-chloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}aniline.", "Step 2: 2-chloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}aniline is then reacted with 2-(trifluoromethyl)benzoyl chloride in the presence of a base such as triethylamine to form N-[2-(2-chloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)ethyl]-2-(trifluoromethyl)benzamide." ] } | |
CAS RN |
951018-00-1 |
Molecular Formula |
C22H14Cl2F6N2O2 |
Molecular Weight |
523.3 |
Purity |
95 |
Origin of Product |
United States |
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